10.1039/B104024N | Temperature dependence of carbon isotope effects in CO/CO complex exchange reactions

Temperature dependence of carbon isotope effects in CO/CO complex exchange reactions

Physical Chemistry Chemical Physics Pub Date: 2001-11-26 DOI: 10.1039/B104024N

Abstract

The fractionation of carbon isotopes was investigated for two CO exchange systems; the CO/Cu^I–CO complex system in mixed NH₂CH₂CH₂OH + CH₃OH solvent, and the CO/Ag^I–CO complex system in FSO₃H + H₂SO₄ acid solvent, in the temperature range 226–351 K under a pressure of 9.5 × 10⁴ Pa. The Cu^I–CO complex system exhibits larger isotope separation coefficients ε (=α − 1) than those of the Ag^I–CO complex system. The experimentally observed εs for all systems were fitted by the equation ε = a/T² − b/T. In the low-temperature region below 233 K, sudden increases in ε for the CO/Ag^I–CO complex system were observed. These increases are thought to be due to the formation of a Ag^I(CO)₂ complex.

Share View Original Text

Recommended Literature

[1] Metal-free decarboxylative annulation of N-arylacrylamides with vinyl acids to synthesize benzo[b]azepin-2-ones† Gao-Ang Pan,Yang LiOrg. Chem. Front., 2020,7, 2486-2491 10.1039/D0QO00651C
[2] High-performance pseudo-bilayer ternary organic solar cells with PC71BM as the third component† Yujiao Yan,Xuejiao Zhou,Fenghua Zhang,Jun Zhou,Tao lin,Yaohui Zhu,Denghui Xu,Xiaoling Ma,Ye Zou,Xiong LiJ. Mater. Chem. A, 2022,10, 23124-23133 10.1039/D2TA04784E
[3] Imaging mass spectrometry of fingermarks on brass bullet casings using sample rotation Charles J. Lee,David J. Scurr,Long Jiang,Andrew Kenton,Shaun R. T. Beebe,James S. SharpAnalyst, 2021,146, 7563-7572 10.1039/D1AN01768C
[4] Large perpendicular magnetic anisotropy of transition metal dimers driven by polarization switching of a two-dimensional ferroelectric In2Se3 substrate† Wen Qiao,Deyou Jin,Wenbo Mi,Dunhui Wang,Shiming Yan,Xiaoyong Xu,Tiejun ZhouPhys. Chem. Chem. Phys., 2022,24, 21966-21974 10.1039/D2CP01864K
[5] Tetrahedral DNA nanostructure-corbelled click chemistry-based large-scale assembly of nanozymes for ratiometric fluorescence assay of DNA methyltransferase activity† Guohui Cao,Huiying Jia,Shuling Xu,Ensheng Xu,Pin Wang,Qingwang Xue,Huaisheng WangJ. Mater. Chem. B, 2023,11, 9912-9921 10.1039/D3TB01795H
[6] Coulomb blockade based field-effect transistors exploiting stripe-shaped channel geometries of self-assembled metal nanoparticles Hauke Lehmann,Svenja Willing,Sandra Möller,Mirjam Volkmann,Christian KlinkeNanoscale, 2016,8, 14384-14392 10.1039/C6NR02489K
[7] Choline chloride-promoted efficient solvent-free hydrogenation of biomass-derived levulinic acid to γ-valerolactone over Ru/C† Huai Liu,Xuejuan Cao,Xixian KeGreen Chem., 2021,23, 1983-1988 10.1039/D1GC00100K
[8] Preparation of ZnFe2O4 nanostructures and highly efficient visible-light-driven hydrogen generation with the assistance of nanoheterostructures† J. Mater. Chem. A, 2015,3, 8353-8360 10.1039/C5TA00737B
[9] Enhanced performance of the catalytic conversion of allyl alcohol to 3-hydroxypropionic acid using bimetallic gold catalysts Ermelinda Falletta,Cristina Della Pina,Michele Rossi,Qian He,Christopher J. Kiely,Graham J. HutchingsFaraday Discuss., 2011,152, 367-379 10.1039/C1FD00063B
[10] The high resolution absorption spectrum of methane in the 10 800–14 000 cm−1 region: literature review, new results and perspectives† A. Campargue,E. V. Karlovets,S. S. Vasilchenko,M. TurbetPhys. Chem. Chem. Phys., 2023,25, 32778-32799 10.1039/D3CP02385K

Journal Name：Physical Chemistry Chemical Physics

Research Products

H-D-Ala-Leu-Lys-AMC hydrochloride salt

CAS no.: 104881-72-3
D-Glucose,2-deoxy-2-[(3-hydroxy-1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate)3-[3-[(1-oxopentadecyl)oxy]tetradecanoate], [2(R),3(R)]- (9CI)

CAS no.: 125056-31-7
Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-

CAS no.: 18259-15-9
4-Bromo-5-fluorobenzene-1,2-diamine

CAS no.: 153505-37-4
DL-Valine-2-d1

CAS no.: 14246-21-0
Adenosine 5′-phosphosulfate sodium salt

CAS no.: 102029-95-8
N-(2-Hydrazinyl-2-oxoethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

CAS no.: 175203-26-6
1H-Pyrido[3,4-b]indole,2,3,4,9-tetrahydro-1-(trifluoromethyl)-

CAS no.: 112037-78-2
3-methyl-1,2-dihydropyridine-2-thione

CAS no.: 18368-66-6
2-(Trifluoromethoxy)benzamidine Hydrochloride

CAS no.: 127979-76-4